Cas no 673487-34-8 (5-FLUORO-2-(TRICHLOROMETHYL)-1H-BENZIMIDAZOLE)

5-FLUORO-2-(TRICHLOROMETHYL)-1H-BENZIMIDAZOLE structure
673487-34-8 structure
Product Name:5-FLUORO-2-(TRICHLOROMETHYL)-1H-BENZIMIDAZOLE
CAS No:673487-34-8
MF:C8H4Cl3FN2
MW:253.48816204071
CID:965867
PubChem ID:11622976
Update Time:2025-04-19

5-FLUORO-2-(TRICHLOROMETHYL)-1H-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 5-FLUORO-2-(TRICHLOROMETHYL)-1H-BENZIMIDAZOLE
    • 6-fluoro-2-(trichloromethyl)-1H-Benzimidazole
    • SCHEMBL1835419
    • A19049
    • 5-FLUORO-2-(TRICHLOROMETHYL)-1H-BENZO[D]IMIDAZOLE
    • 673487-34-8
    • 6-Fluoro-2-(trichloromethyl)-1H-benzo[d]imidazole
    • 5-fluoro-2-(trichloromethyl)-benzimidazole
    • JATYRDKBUCGUMW-UHFFFAOYSA-N
    • DTXSID60469614
    • FT-0757280
    • DB-073870
    • Inchi: 1S/C8H4Cl3FN2/c9-8(10,11)7-13-5-2-1-4(12)3-6(5)14-7/h1-3H,(H,13,14)
    • InChI Key: JATYRDKBUCGUMW-UHFFFAOYSA-N
    • SMILES: ClC(C1=NC2C=CC(=CC=2N1)F)(Cl)Cl

Computed Properties

  • Exact Mass: 251.942409g/mol
  • Monoisotopic Mass: 251.942409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.7Ų
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